Cas no 216505-51-0 (1H-Pyrazole, 3-methyl-5-phenyl-4-(3-thienyl)-)

• Product Name: 1H-Pyrazole, 3-methyl-5-phenyl-4-(3-thienyl)-
• CAS No: 216505-51-0
• MF: C₁₄H₁₂N₂S
• MW: 240.323481559753
• CID: 1408839
• Update Time: 2024-08-16

1H-Pyrazole, 3-methyl-5-phenyl-4-(3-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 3-methyl-5-phenyl-4-(3-thienyl)-

• Inchi： 1S/C14H12N2S/c1-10-13(12-7-8-17-9-12)14(16-15-10)11-5-3-2-4-6-11/h2-9H,1H3,(H,15,16)
• InChI Key： VMTFLXIYUROGMR-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=CC=C2)=C(C2C=CSC=2)C(C)=N1

Computed Properties

• Exact Mass: 240.07226

Experimental Properties

• Density: 1.218±0.06 g/cm3(Predicted)
• Boiling Point: 353.4±30.0 °C(Predicted)
• PSA: 28.68
• pka: 14.19±0.50(Predicted)